N-((6-cyclopropylpyrimidin-4-yl)methyl)benzofuran-2-carboxamide
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include aspects such as solubility, stability, and reactivity. Unfortunately, the specific physical and chemical properties for “N-((6-cyclopropylpyrimidin-4-yl)methyl)benzofuran-2-carboxamide” are not available in the retrieved data .Scientific Research Applications
Synthesis and Biological Activity
- The synthesis and characterization of substituted benzofuran derivatives have led to the discovery of compounds with significant antibacterial and antifungal activity. Notable among these are derivatives that exhibit activity comparable to or exceeding that of standard drugs like Streptomycin and Amphotericin-B (M. Vijaya Laxmi, G. Ravi, A. Nath, 2019).
- Another study focused on benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives, synthesized as new cholinesterase inhibitors, demonstrates potent inhibitory effects against butyrylcholinesterase, with some compounds also showing promising results in inhibiting Aβ self-aggregation, which is relevant to Alzheimer's disease research (Fahimeh Abedinifar et al., 2018).
- The partial glucokinase activator, analyzed through the use of humanized chimeric mice, provides insights into its metabolic processing and potential for treating diabetes. This study underscores the importance of understanding the pharmacokinetic properties of drug candidates for successful clinical application (H. Kamimura et al., 2017).
Antimicrobial and Anti-Inflammatory Agents
- Novel compounds synthesized from marine-sourced natural products have shown antibacterial properties, highlighting the importance of natural selection in producing effective antibacterial compounds and serving as a template for new drug development. This approach underscores the potential for discovering biologically active compounds through the synthesis of pyrimidinyl benzamides (M. Joshi, Nicholas J. Dodge, 2021).
- The development of benzofuran-2-carboxamide derivatives bearing anti-inflammatory, analgesic, and antipyretic agents demonstrates the potential of these compounds for therapeutic applications. Microwave-assisted synthesis has facilitated the creation of a series of compounds with notable in vivo activities, suggesting their utility in treating conditions associated with inflammation and pain (Yong-Sheng Xie et al., 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2/c21-17(16-7-12-3-1-2-4-15(12)22-16)18-9-13-8-14(11-5-6-11)20-10-19-13/h1-4,7-8,10-11H,5-6,9H2,(H,18,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOVMKUHOLMBVOH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=NC(=C2)CNC(=O)C3=CC4=CC=CC=C4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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